Cas no 447461-21-4 (4-Hydroxy-3,5-dimethylpicolinic Acid)

• Product Name: 4-Hydroxy-3,5-dimethylpicolinic Acid
• CAS No: 447461-21-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD18803269
• CID: 327715
• Update Time: 2025-10-24

4-Hydroxy-3,5-dimethylpicolinic Acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3,5-dimethyl-2-Pyridinecarboxylic acid
• 4-Hydroxy-3,5-dimethylpicolinic Acid
• 2-Pyridinecarboxylicacid, 4-hydroxy-3,5-dimethyl-
• 3,5-dimethyl-4-oxo-1H-pyridine-2-carboxylic acid
• 4-HYDROXY-3,5-DIMETHYL -2-PICOLINIC ACID

• MDL： MFCD18803269
• Inchi： 1S/C8H9NO3/c1-4-3-9-6(8(11)12)5(2)7(4)10/h3H,1-2H3,(H,9,10)(H,11,12)
• InChI Key： AUVRIHGZDPFQKB-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CNC(C(=O)O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Hydroxy-3,5-dimethylpicolinic Acid

Recent Advances in the Study of 4-Hydroxy-3,5-dimethylpicolinic Acid (CAS: 447461-21-4)

4-Hydroxy-3,5-dimethylpicolinic Acid (CAS: 447461-21-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This compound, characterized by its unique picolinic acid derivative structure, has been the subject of several investigations aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary scientific endeavors.

Recent studies have focused on the synthesis and optimization of 4-Hydroxy-3,5-dimethylpicolinic Acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, leveraging palladium-catalyzed cross-coupling reactions. The study reported a yield improvement of approximately 15% compared to traditional methods, alongside enhanced scalability for industrial applications. These advancements are critical for ensuring the compound's availability for further pharmacological testing and development.

In addition to synthetic improvements, researchers have explored the biological activities of 4-Hydroxy-3,5-dimethylpicolinic Acid. A study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated its potential as an inhibitor of specific enzymatic pathways implicated in inflammatory diseases. The results demonstrated a dose-dependent inhibition of key pro-inflammatory enzymes, suggesting its utility as a lead compound for anti-inflammatory drug development. Furthermore, molecular docking studies revealed strong binding affinities to target proteins, providing a structural basis for its observed bioactivity.

The pharmacokinetic profile of 4-Hydroxy-3,5-dimethylpicolinic Acid has also been a focal point of recent research. A preclinical study conducted in rodent models evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The findings, published in Xenobiotica (2023), indicated favorable oral bioavailability and a half-life conducive to therapeutic applications. These results underscore the compound's potential as a viable candidate for further clinical development, pending additional toxicological assessments.

Emerging applications of 4-Hydroxy-3,5-dimethylpicolinic Acid extend beyond traditional drug development. A 2024 study in ACS Chemical Biology explored its role as a chelating agent for metal ions, particularly in the context of neurodegenerative diseases. The compound demonstrated a high affinity for iron and copper ions, which are implicated in oxidative stress pathways. This property positions it as a promising candidate for the development of therapeutics targeting metal ion dysregulation in conditions such as Alzheimer's and Parkinson's diseases.

In conclusion, 4-Hydroxy-3,5-dimethylpicolinic Acid (CAS: 447461-21-4) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery and biochemical research. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic characterization have laid a solid foundation for its continued exploration. Future research directions may include expanded toxicological studies, clinical trials, and the development of derivative compounds to enhance its therapeutic potential. The collective findings underscore the importance of this molecule in advancing both academic and industrial research in the chemical biology and pharmaceutical sectors.